molecular formula NaBr<br>BrNa B107317 Sodium bromide CAS No. 7647-15-6

Sodium bromide

Cat. No. B107317
CAS RN: 7647-15-6
M. Wt: 102.89 g/mol
InChI Key: JHJLBTNAGRQEKS-UHFFFAOYSA-M
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Description

Sodium bromide (NaBr) is a salt with a wide range of applications in various fields, including chemistry and medicine. It is commonly used in the synthesis of other chemicals and has been studied for its effects on water structure and dynamics , as well as its role as a promoter in catalytic reactions . The intercalation of sodium bromide into graphite has been explored, revealing the potential for creating new materials . Additionally, sodium bromide has been utilized as a catalyst in organic synthesis, demonstrating its versatility in chemical processes .

Synthesis Analysis

The synthesis of sodium bromide can be achieved through various methods. One approach involves the reaction of sodium with its halides, as demonstrated in the synthesis of ternary graphite intercalation compounds (GICs) . Sodium N-bromo-p-nitrobenzenesulfonamide, a derivative of sodium bromide, has been synthesized and used as an oxidizing titrant, showcasing the compound's utility in analytical chemistry . Furthermore, sodium bromide has been employed as a catalyst in the one-pot synthesis of tetrahydrobenzo[b]pyrans, highlighting its effectiveness in facilitating organic reactions .

Molecular Structure Analysis

The molecular structure of sodium bromide has been extensively studied. Crystallographic analyses have revealed the coordination environment of sodium ions in complexes with crown ethers, where the sodium ion is surrounded by oxygen atoms and water molecules, forming a hexagonal bipyramidal arrangement . These studies provide insight into the interactions between sodium bromide and organic ligands, which are crucial for understanding its behavior in various chemical contexts.

Chemical Reactions Analysis

Sodium bromide plays a significant role in chemical reactions. It has been shown to affect the direct synthesis of hydrogen peroxide (H2O2) on palladium nanoparticles, influencing formation rates, selectivities, and apparent barriers at steady-state . The adsorption of bromide ions on Pd nanoparticles alters the catalytic properties, leading to increased selectivities for H2O2 formation. This demonstrates the potential of sodium bromide to modify catalytic surfaces and enhance chemical processes.

Physical and Chemical Properties Analysis

The physical and chemical properties of sodium bromide have been the subject of ab initio studies, which utilize density functional theory (DFT) to investigate its structural and electronic characteristics . These studies provide valuable information on the equilibrium lattice constant, bulk modulus, band structure, and density of states (DOS), contributing to a deeper understanding of NaBr's properties at the atomic level. Additionally, the vibrational spectroscopy of sodium bromide solutions has been analyzed, offering molecular-level insights into the effects of NaBr on water structure and dynamics .

Scientific Research Applications

Toxicokinetics in Animal Models

A study conducted on laying hens investigated the toxicokinetics of bromine in the body under conditions of subchronic administration of sodium bromide in the diet. This research highlighted the accumulation and distribution of bromine in various organs, providing insights into the effects of sodium bromide in biological systems (Koreneva, 2020).

Neuroplasticity and Nerve Response

Research exploring the effects of sodium bromide on the fine structure of dendrites in the superior cervical ganglion of adult rats revealed that sodium bromide can induce plastic changes in dendrites, similar to those caused by γ-aminobutyric acid (GABA). This indicates sodium bromide's potential role in influencing neural plasticity (Joó, Dames, & Wolff, 1979).

Wastewater Treatment

Sodium bromide has been studied for its application in wastewater treatment, particularly through processes like electrodialysis. This research is significant for environmental management, focusing on the desalination and concentration of sodium bromide in wastewater (Tang Jian-hua, 2004).

Biofouling Control in Water Systems

A study on the use of sodium bromide for controlling biofouling in water systems used for power plant condenser cooling demonstrated its effectiveness. The research evaluated the toxicity of bromine oxidants produced when sodium bromide is added to water, providing insights into its environmental impact (Fisher et al., 1999).

Chemical Synthesis

In the field of chemical synthesis, sodium bromide has been used as a catalyst for the synthesis of tetrahydrobenzo[b]pyrans, showing its utility in facilitating complex organic reactions (Devi & Bhuyan, 2004).

Soil Fumigation Alternatives

Research into alternatives to methyl bromide for soil fumigation has considered sodium bromide as a potential component. The studies focus on its effectiveness and environmental impact in agricultural applications (Duniway, 2002).

Future Directions

The global market for Sodium Bromide is projected to reach $3.8 Billion by 2030 . It is widely used for the preparation of other bromides in organic synthesis and other areas . It is also being studied for its potential use in sodium metal batteries .

properties

IUPAC Name

sodium;bromide
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InChI

InChI=1S/BrH.Na/h1H;/q;+1/p-1
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InChI Key

JHJLBTNAGRQEKS-UHFFFAOYSA-M
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Canonical SMILES

[Na+].[Br-]
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Molecular Formula

NaBr, BrNa
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DSSTOX Substance ID

DTXSID3034903
Record name Sodium bromide
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Molecular Weight

102.89 g/mol
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Physical Description

Dry Powder; Dry Powder, Liquid; Liquid; Liquid, Other Solid; Other Solid, White solid; Absorbs moisture from air (but not deliquescent); [Merck Index] Colorless or white hygroscopic solid; [HSDB] Colorless odorless crystalline solid; [MSDSonline]
Record name Sodium bromide (NaBr)
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Boiling Point

1390 °C
Record name Sodium bromide
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Solubility

Moderately soluble in alcohol, 1 g dissolves in 1.1 mL water, about 16 mL alcohol, 6 mL methanol, In water, 94.6 g/100 g water at 25 °C
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Density

3.21
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Product Name

Sodium Bromide

Color/Form

White crystals, granules, or powder, White, cubic crystals

CAS RN

7647-15-6
Record name Sodium bromide
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Melting Point

755 °C
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Synthesis routes and methods I

Procedure details

A mixture of 2-(4-fluorophenyl)ethyl bromide (1.8 g, 8.9 mmol) (Ref. Chim. Ther., 1969, 4(3),185) and sodium sulfite (2.24 g, 8.9 mmol) in water (5 ml) and dimethoxyethane (5 ml) was heated under reflux for 21 hours. The mixture was then left for 72 hours at room temperature. The mixture was concentrated under vacuum to leave the title compound as a crytalline mixture with sodium bromide (2.87 g).
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1.8 g
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2.24 g
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5 mL
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5 mL
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Synthesis routes and methods II

Procedure details

Due to the presence of [NaHSO4] and hydrobromic acid (hydrogen bromide) [HBr], along with a decrease in pH down to about 1, the acidity of the chemically treated aqueous phase was neutralized using the 34-35 weight percent aqueous solution of sodium hydroxide. The [NaHSO4] and hydrobromic acid [HBr] present in the chemically treated aqueous phase reacted with the sodium hydroxide to form [NaBr], [Na2SO3], and [Na2SO4], in the resulting neutralized chemically treated aqueous phase, along with increasing the pH thereof to a value in a range of between about 7 and about 12.
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Synthesis routes and methods III

Procedure details

(Step B) A second reactor was charged with about 1-(2,4-dichlorophenyl)-2-(1-imidazolyl)ethanol (about 102.9 g), sodium hydroxide pellets (about 15.7 g) and isopropanol (about 384.1 g). The contents were stirred and refluxed for about three hours. After cooling to room temperature, the cyclohexane solution of 2-chloro-3-bromomethylthiophene of step A was added to the reactor and the contents stirred overnight yielding a solution of crude tioconazole and solid sodium bromide. Water (about 75.7 g) was added to the reaction mixture to dissolve the solids. The crude reaction yield was ca. 49% based on 2-chloro-3-methylthiophene.
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102.9 g
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384.1 g
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Synthesis routes and methods IV

Procedure details

Step B of example 3 was repeated with the following exceptions: NaH (about 6.4 g), cyclohexane (about 75.6 g), 1-(2,4-dichlorophenyl)-2-(1-imidazolyl)ethanol (about 41.2 g), and isopropanol (228 g) were employed. The cyclohexane solution of 2-chloro-3-bromomethylthiophene was then added to the reactor containing the imidazoyl mixture and the contents stirred at reflux for 4 hours, yielding a solution of crude tioconazole and solid sodium bromide. Processing continued in accordance with example 3. The crude reaction yield is ca. 25.3% based on 2-chloro-3-methylthiophene.
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6.4 g
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41.2 g
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228 g
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75.6 g
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Citations

For This Compound
43,400
Citations
D Mapother, HN Crooks, R Maurer - The Journal of Chemical Physics, 1950 - pubs.aip.org
… The present work is an experimental test of the Einstein relation for sodium chloride and sodium bromide. The self-diffusion coefficient and the conductivity have been measured over a …
Number of citations: 208 pubs.aip.org
YS Lin, BM Auer, JL Skinner - The Journal of chemical physics, 2009 - pubs.aip.org
We study theoretically the steady-state and ultrafast vibrational spectroscopy, in the OD-stretch region, of dilute HOD in aqueous solutions of sodium bromide. Based on electronic-…
Number of citations: 159 pubs.aip.org
WLT Addison - Canadian Medical Association Journal, 1928 - ncbi.nlm.nih.gov
… The results in Case 5 are very similar to those in Cas2 4, except in the heavy rise of the diastolic pressure on the use of sodium bromide. The sodium bromide produced more dyspnoea …
Number of citations: 191 www.ncbi.nlm.nih.gov
LL Brasher, KL Herrington, EW Kaler - Langmuir, 1995 - ACS Publications
… Here we present observations for the catanionic mixture cetyltrimethylammonium bromide (CTAB) and sodium octyl sulfate (SOS) with added sodium bromide (NaBr). The phase …
Number of citations: 211 pubs.acs.org
VT Deshpande - Acta Crystallographica, 1961 - scripts.iucr.org
Published reports on the thermal expansion of sodium fluoride and sodium bromide are few and restricted in scope.(See Krishnan, 1958). On NaF the only results available are those of I…
Number of citations: 68 scripts.iucr.org
H Okuda, T Imae, S Ikeda - Colloids and surfaces, 1987 - Elsevier
Surface tension of aqueous solutions of cetyltrimethylammonium bromide has been measured by the drop weight method, at different NaBr concentrations ranging from 0 to 0.05 M at 25…
Number of citations: 84 www.sciencedirect.com
CA Beevers, W Cochran - Proceedings of the Royal …, 1947 - royalsocietypublishing.org
The complete crystal structure of sucrose sodium bromide dihydrate has been determined. The crystals are orthorhombic, with space-group P2 1 2 1 2 1 , and cell-edges a=21.92, b=…
Number of citations: 112 royalsocietypublishing.org
JH Canton, PW Wester… - Food and Chemical …, 1983 - Elsevier
… The purity of the sample of sodium bromide used as the test compound in this study was 99.50,o. It was obtained from JT Baker Chemicals (Deventer, The Netherlands). …
Number of citations: 46 www.sciencedirect.com
M Liu, Y Song, S Lu, R Qiu, J Hu, X Li, M Bigalke… - Science of the total …, 2019 - Elsevier
Microplastics (MP) have been recently found in soil environments. These MP might have adverse effects at high concentrations and thus efficient extraction and analysis of MP from soil …
Number of citations: 122 www.sciencedirect.com
A Chatterjee, B Das - Journal of Chemical & Engineering Data, 2006 - ACS Publications
The electrical conductances of the solutions of tetrabutylammonium bromide (Bu 4 NBr), sodium tetraphenylborate (NaBPh 4 ), and sodium bromide (NaBr) in methanol (1) + water (2) …
Number of citations: 83 pubs.acs.org

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